Cas no 51750-56-2 (1,1,1-Propanetricarboxylic acid)

• Product Name: 1,1,1-Propanetricarboxylic acid
• CAS No: 51750-56-2
• MF: C₆H₈O₆
• MW: 176.124122619629
• CID: 935772
• PubChem ID: 20345508
• Update Time: 2025-04-19

1,1,1-Propanetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 51750-56-2
• propane-1,1,1-tricarboxylic acid
• 1,1,1-propanetricarboxylic acid
• Q27175944
• CHEBI:100148
• 405914-57-0
• Propanetricarboxylic acid
• DB-221777
• SCHEMBL115741
• 1,1,1-Propanetricarboxylic acid

• Inchi： 1S/C6H8O6/c1-2-6(3(7)8,4(9)10)5(11)12/h2H2,1H3,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： CEGRHPCDLKAHJD-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 176.03208797g/mol
• Monoisotopic Mass: 176.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives